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Compound of Interest

Compound Name: Solasurine

Cat. No.: B12102565 Get Quote

Disclaimer: Scientific literature on the specific therapeutic targets of Solasurine is currently

limited. The primary research available points towards its interaction with the main protease of

the SARS-CoV-2 virus. However, due to the structural similarity of Solasurine to other well-

researched steroidal alkaloids from Solanum species, namely Solasonine and Solasodine, this

guide will focus on the established anticancer therapeutic targets of these related compounds.

The information presented here on Solasonine and Solasodine can provide a valuable

framework for future research into the potential therapeutic applications of Solasurine.

Executive Summary
Solasurine, a steroidal alkaloid, has been identified as a potential interactor with the C3-like

protease of SARS-CoV-2, suggesting a possible role as an antiviral agent.[1] However, a

significant body of research on the structurally similar compounds, Solasonine and Solasodine,

has revealed potent anticancer activities through the modulation of several key signaling

pathways involved in cell proliferation, survival, and metastasis. This guide provides a

comprehensive overview of the therapeutic targets of Solasonine and Solasodine, presenting

quantitative data on their cytotoxic effects, detailed experimental protocols for key assays, and

visual representations of the signaling pathways they modulate. The primary signaling

pathways implicated in the anticancer effects of these alkaloids include the PI3K/Akt, MAPK,

NF-κB, and Hedgehog/Gli1 pathways.
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Anticancer Activity of Solasonine and Solasodine:
Quantitative Analysis
The cytotoxic effects of Solasonine and Solasodine have been evaluated against a range of

cancer cell lines. The half-maximal inhibitory concentration (IC50) values, which represent the

concentration of a drug that is required for 50% inhibition in vitro, are summarized in the tables

below.

Table 1: IC50 Values of Solasonine in Various Cancer
Cell Lines
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Cancer Type Cell Line IC50 (µM)
Exposure Time
(h)

Reference

Gastric Cancer SGC-7901 18 24

Lung Cancer H446

Not explicitly

stated, but

significant

apoptosis at 13.6

µM

24 [2]

Bladder Cancer T24 ~50 48 [3]

Bladder Cancer 5637 ~80 48 [3]

Colorectal

Cancer
SW620 35.52 24 [4]

Colorectal

Cancer
SW480 44.16 24 [4]

Lung

Adenocarcinoma
A549 44.18 24 [4]

Gastric Cancer MGC803 46.72 24 [4]

Pancreatic

Cancer
PANC-1

Not explicitly

stated, but

apoptosis

observed at 25

and 50 µM

24 [5]

Pancreatic

Cancer
CFPAC-1

Not explicitly

stated, but

apoptosis

observed at 25

and 50 µM

24 [5]

Acute Monocytic

Leukemia
THP-1

Not explicitly

stated, but

proliferation

inhibited

Not specified [6]
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Acute Monocytic

Leukemia
MV4-11

Not explicitly

stated, but

proliferation

inhibited

Not specified [6]

Table 2: IC50 Values of Solasodine in Various Cancer
Cell Lines

Cancer Type Cell Line IC50 (µM)
Exposure Time
(h)

Reference

Cervical Cancer HeLa 12.17 ± 3.3 Not specified [7]

Colorectal

Cancer
HCT116 Varies with time 24, 48, 72 [8]

Colorectal

Cancer
HT-29 Varies with time 24, 48, 72 [8]

Colorectal

Cancer
SW480 Varies with time 24, 48, 72 [8]

Prostate Cancer PC3 Not specified Not specified [9]

Breast Cancer MCF-7 Not specified Not specified [9]

Human Myeloid

Leukemia
U937 Not specified Not specified [9]

Key Signaling Pathways and Therapeutic Targets
Solasonine and Solasodine exert their anticancer effects by modulating multiple signaling

pathways that are crucial for tumor growth and survival.

PI3K/Akt Signaling Pathway
The PI3K/Akt pathway is a critical regulator of cell survival, proliferation, and growth. Its

aberrant activation is a common feature in many cancers. Both Solasonine and Solasodine

have been shown to inhibit this pathway.[3][8][10][11]
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Mechanism of Action: These compounds typically lead to a decrease in the phosphorylation

of Akt (p-Akt), which is the active form of the protein. This, in turn, affects downstream

targets of Akt, leading to the induction of apoptosis and inhibition of cell proliferation.[12][13]

Solasodine has been shown to downregulate p-PI3K and p-AKT in colorectal cancer cells.[8]

Solasodine/
Solasonine

PI3K

p-Akt

Akt

Downstream Effectors
(e.g., mTOR, GSK-3β)

Cell Proliferation
& Survival

Click to download full resolution via product page

Caption: Inhibition of the PI3K/Akt signaling pathway by Solasonine/Solasodine.

MAPK/ERK Signaling Pathway
The MAPK/ERK pathway is another crucial signaling cascade that regulates cell proliferation,

differentiation, and survival. Solasonine has been demonstrated to inhibit this pathway in

bladder cancer cells by decreasing the phosphorylation of ERK, P38, and MEK1/2.[3]
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Caption: Solasonine-mediated inhibition of the MAPK/ERK signaling pathway.

NF-κB Signaling Pathway
The NF-κB signaling pathway plays a key role in inflammation, immunity, and cell survival. Its

constitutive activation is linked to cancer development and chemoresistance. Solasodine has

been shown to target NF-κB signaling to overcome multidrug resistance in cancer by inhibiting

the nuclear translocation of the p65 subunit.[14][15]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12102565#potential-therapeutic-targets-of-
solasurine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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